![molecular formula C16H13N5O2S B251256 N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]furan-2-carboxamide](/img/structure/B251256.png)
N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]furan-2-carboxamide, also known as MTTC, is a novel compound that has shown promising results in scientific research. This compound has gained attention due to its potential use in various fields, including medicine, agriculture, and environmental science.
Mechanism of Action
N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]furan-2-carboxamide exerts its pharmacological activity by inhibiting the expression of pro-inflammatory cytokines, such as TNF-α and IL-6. It also inhibits the activation of NF-κB, a transcription factor that plays a key role in the regulation of immune responses. This compound has been shown to induce apoptosis in cancer cells by inhibiting the activity of the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and lipid peroxidation in various tissues. This compound also exhibits a protective effect on the liver and kidney, reducing the damage caused by toxic substances. It has been shown to improve glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of diabetes.
Advantages and Limitations for Lab Experiments
N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]furan-2-carboxamide has several advantages for use in lab experiments. It is stable, soluble in water, and can be easily synthesized in large quantities. However, its low bioavailability and poor solubility in organic solvents can limit its use in certain experiments.
Future Directions
There are several future directions for the use of N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]furan-2-carboxamide in scientific research. It can be further studied for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammatory disorders. Its potential use as an immunomodulatory agent can also be explored. Further research can also be conducted to improve its bioavailability and solubility, making it more suitable for use in various experiments.
Conclusion:
This compound is a novel compound with promising results in scientific research. Its potential use in various fields, including medicine, agriculture, and environmental science, makes it a valuable candidate for further study. Its anti-inflammatory, anti-tumor, and anti-bacterial properties, along with its positive effect on the immune system, make it a potential candidate for the treatment of various diseases. Further research can be conducted to explore its full potential and improve its properties for use in various experiments.
Synthesis Methods
N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]furan-2-carboxamide can be synthesized using a simple and cost-effective method. The synthesis involves the reaction of 2-furoic acid and 2-aminobenzonitrile, followed by the reaction of the resulting product with thiosemicarbazide and methyl iodide. The final product obtained is this compound, which can be purified using standard methods.
Scientific Research Applications
N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]furan-2-carboxamide has been extensively studied for its potential use in various scientific research applications. It has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-bacterial properties. This compound has also been shown to have a positive effect on the immune system and can be used as an immunomodulatory agent.
Properties
Molecular Formula |
C16H13N5O2S |
---|---|
Molecular Weight |
339.4 g/mol |
IUPAC Name |
N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]furan-2-carboxamide |
InChI |
InChI=1S/C16H13N5O2S/c1-9-5-6-11(15-20-21-10(2)18-19-16(21)24-15)8-12(9)17-14(22)13-4-3-7-23-13/h3-8H,1-2H3,(H,17,22) |
InChI Key |
HHNXPEZDRVFKCT-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C)NC(=O)C4=CC=CO4 |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C)NC(=O)C4=CC=CO4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.